Cas no 1250888-11-9 (4-Methyl-1-(pentan-3-yl)-1h-pyrazol-3-amine)

• Product Name: 4-Methyl-1-(pentan-3-yl)-1h-pyrazol-3-amine
• CAS No: 1250888-11-9
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5741755
• PubChem ID: 62677934
• Update Time: 2025-08-05

4-Methyl-1-(pentan-3-yl)-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS011972280
• 1250888-11-9
• CS-0284778
• SCHEMBL17619950
• 4-methyl-1-(pentan-3-yl)-1H-pyrazol-3-amine
• EN300-1105832
• 1H-Pyrazol-3-amine, 1-(1-ethylpropyl)-4-methyl-
• 4-Methyl-1-(pentan-3-yl)-1h-pyrazol-3-amine

• Inchi： 1S/C9H17N3/c1-4-8(5-2)12-6-7(3)9(10)11-12/h6,8H,4-5H2,1-3H3,(H2,10,11)
• InChI Key： BPCXRXAWEWZNSA-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C(N)=N1)C(CC)CC

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 280.6±20.0 °C(Predicted)
• pka: 3.86±0.11(Predicted)

Additional information on 4-Methyl-1-(pentan-3-yl)-1h-pyrazol-3-amine

Introduction to 4-Methyl-1-(pentan-3-yl)-1H-pyrazol-3-amine (CAS No: 1250888-11-9)

4-Methyl-1-(pentan-3-yl)-1H-pyrazol-3-amine is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1250888-11-9, belongs to the pyrazole class of molecules, which are known for their broad spectrum of biological activities and utility in drug development. The structural features of this compound, particularly its alkyl-substituted pyrazole core, make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The molecular structure of 4-Methyl-1-(pentan-3-yl)-1H-pyrazol-3-amine consists of a pyrazole ring substituted with a methyl group at the 4-position and a pentan-3-yl group at the 1-position. This specific arrangement of functional groups contributes to the compound's unique chemical properties and potential biological interactions. The presence of the pentan-3-yl side chain introduces a degree of lipophilicity, which can influence its solubility, absorption, and distribution within biological systems. These characteristics are particularly relevant in the context of drug design, where optimizing pharmacokinetic profiles is essential for therapeutic efficacy.

In recent years, there has been a growing interest in pyrazole derivatives due to their diverse biological activities. Pyrazoles have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, compounds with alkyl substitutions on the pyrazole ring have shown enhanced bioactivity and improved pharmacological profiles. The study of 4-Methyl-1-(pentan-3-yl)-1H-pyrazol-3-amine falls within this broader context, as researchers seek to understand how structural modifications can modulate biological function.

One of the most compelling aspects of 4-Methyl-1-(pentan-3-yl)-1H-pyrazol-3-amine is its potential as a scaffold for drug discovery. The pyrazole core provides a versatile platform for further chemical modifications, allowing researchers to explore various functional groups that could enhance binding affinity or improve metabolic stability. For instance, studies have shown that incorporating alkyl chains into the pyrazole ring can influence receptor interactions and metabolic pathways. This flexibility makes 4-Methyl-1-(pentan-3-y)-1H-pyrazol -3 -amine a valuable starting point for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 4-Methyl -1-(pentan -3 -yl) -1H -pyrazol -3 -amine with greater accuracy. These tools allow scientists to simulate interactions between the compound and biological targets, providing insights into potential mechanisms of action. For example, virtual screening techniques have been used to identify pyrazole derivatives that exhibit inhibitory activity against specific enzymes or receptors. Such computational approaches are particularly useful in early-stage drug discovery, where high-throughput screening is impractical due to cost and time constraints.

The synthesis of 4-Methyl -1-(pentan -3 -yl) -1H -pyrazol -3 -amine presents an interesting challenge for organic chemists. The introduction of both methyl and pentan -3 -yl substituents requires careful consideration of reaction conditions and reagent selection. Traditional synthetic routes often involve multi-step processes that require protecting group strategies to prevent unwanted side reactions. However, recent developments in synthetic methodology have streamlined these processes, making it possible to access complex pyrazole derivatives more efficiently. Advances in catalytic techniques have also contributed to more sustainable synthetic routes, reducing waste and improving yields.

In addition to its synthetic significance, 4-Methyl -1-(pentan -3 -yl) -1H -pyrazol -3 -amine has potential applications in material science and industrial chemistry. Pyrazole derivatives are known for their stability under various conditions, making them suitable for use in coatings, adhesives, and other specialty materials. Furthermore, their ability to form coordination complexes with metal ions has led to interest in their use as ligands in catalytic systems. These applications highlight the versatility of pyrazole-based compounds beyond their pharmaceutical uses.

The pharmacological evaluation of 4-Methyl -1-(pentan -3 -yl) -1H-pyrazol 3 amine is ongoing and involves both in vitro and in vivo studies. In vitro assays are typically used to assess primary biological activity against target enzymes or receptors. These studies can provide preliminary evidence of efficacy before moving on to more complex preclinical trials. In vivo studies further validate these findings by evaluating the compound's behavior within living organisms. Such experiments help determine dosing regimens, assess toxicity profiles, and identify potential side effects.

One area where 4-Methyl 1(pentan 3 yl) 1H pyrazol 3 amine shows particular promise is in the treatment of inflammatory diseases. Pyrazole derivatives have been shown to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes play critical roles in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By targeting these pathways, compounds like 4-Methyl 1(pentan 3 yl) 1H pyrazol amine may offer therapeutic benefits similar to existing anti-inflammatory drugs but with potentially improved efficacy or reduced side effects.

The development of novel anticancer agents is another area where 4-Methyl (pentan yl) (pyazol amine) could make significant contributions. Cancer cells often exhibit altered signaling pathways that drive uncontrolled growth and proliferation. Pyrazole derivatives have been identified as inhibitors of various kinases involved in cancer progression. For example, some pyrazoles have demonstrated activity against tyrosine kinases or cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation. By inhibiting these kinases, (pyazol amine) may be able to halt tumor growth or induce apoptosis selectively in cancer cells.

Future research on 4-Methyl (pentan yl) (pyazol amine) will likely focus on optimizing its pharmacological properties through structure-based drug design techniques such as rational molecular modification or fragment-based drug discovery approaches . Additionally , exploring new synthetic methodologies could further enhance accessibility . Collaborative efforts between academia pharmaceutical industry will be crucial accelerate progress translating basic research discoveries into clinical applications .